83-12-5

Phenindione

In Stock

• CAS RN:
• 83-12-5

• Formula:
• C15H10O2

• InChI:
• InChI=1S/C15H10O2/c16-14-11-8-4-5-9-12(11)15(17)13(14)10-6-2-1-3-7-10/h1-9,13H

• InChIKey:
• NFBAXHOPROOJAW-UHFFFAOYSA-N

• Phenindione is an anticoagulant and vitamin K antagonist. It inhibits the reduction of vitamin K1 epoxide to vitamin K1 by vitamin K1 epoxide reductase in rat liver homogenates in a concentration-dependent manner. In vivo, phenindione (500 mg/kg) inhibits prothrombin synthesis and conversion of vitamin K1 epoxide to vitamin K1 in rats by 50 and 57%, respectively. Dietary administration of phenindione (4 mg/kg per day) inhibits aortic atherosclerosis or intracardial thrombosis in rat models of diet-induced atherosclerosis or intravascular thrombosis, respectively.
  Phenindione, also known as phenylindanedione or PID, belongs to the class of organic compounds known as indanediones. Indanediones are compounds containing an indane ring bearing two ketone groups. Phenindione is a drug which is used for the treatment of pulmonary embolism, cardiomyopathy, atrial fibrillation and ...

Methyl 6-(1,3-dioxoisoindol-2-yl)hexanoate

Usually In Stock

• CAS RN:
• 5683-12-5

• Formula:
• C15H17NO4

• InChI:
• InChI=1S/C15H17NO4/c1-20-13(17)9-3-2-6-10-16-14(18)11-7-4-5-8-12(11)15(16)19/h4-5,7-8H,2-3,6,9-10H2,1H3

• InChIKey:
• WSCDTSMHMCDXAI-UHFFFAOYSA-N

• Methyl 6-(1,3-dioxoisoindol-2-yl)hexanoate is a useful research compound. Its molecular formula is C15H17NO4 and its molecular weight is 275.304. The purity is usually 95%.

1-Amino-7,7-dimethylbicyclo[2.2.1]heptan-2-one;hydrochloride

Usually In Stock

• CAS RN:
• 34783-12-5

• Formula:
• C9H16ClNO

• InChI:
• InChI=1S/C9H15NO.ClH/c1-8(2)6-3-4-9(8,10)7(11)5-6;/h6H,3-5,10H2,1-2H3;1H

• InChIKey:
• LBAGCDJGJNAKMT-UHFFFAOYSA-N

• 1-Amino-7,7-dimethylbicyclo[2.2.1]heptan-2-one;hydrochloride is a useful research compound. Its molecular formula is C9H16ClNO and its molecular weight is 189.68. The purity is usually 95%.

8-Bromo-1,2,3,4-tetrahydro-1-(2-methylpropyl)-1-benzazocine-5-carboxylic acid

In Stock

• CAS RN:
• 597583-12-5

• Formula:
• C16H20BrNO2

• InChI:
• InChI=1S/C16H20BrNO2/c1-11(2)10-18-7-3-4-12(16(19)20)8-13-9-14(17)5-6-15(13)18/h5-6,8-9,11H,3-4,7,10H2,1-2H3,(H,19,20)/b12-8+

• InChIKey:
• CQDQTZJHBGXURW-XYOKQWHBSA-N

• 8-Bromo-1,2,3,4-tetrahydro-1-(2-methylpropyl)-1-benzazocine-5-carboxylic acid is a useful research compound. Its molecular formula is C16H20BrNO2 and its molecular weight is 338.24 g/mol. The purity is usually 95%.

9-(4-ethylphenyl)-3-hexyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 848683-12-5

• Formula:
• C23H31N5O2

• InChI:
• InChI=1S/C23H31N5O2/c1-4-6-7-8-14-28-21(29)19-20(25(3)23(28)30)24-22-26(15-9-16-27(19)22)18-12-10-17(5-2)11-13-18/h10-13H,4-9,14-16H2,1-3H3

• InChIKey:
• MOPQAIJBTUCBLP-UHFFFAOYSA-N

• 9-(4-ethylphenyl)-3-hexyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C23H31N5O2 and its molecular weight is 409.534. The purity is usually 95%.

N-(3-(5-(o-tolyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

In Stock

• CAS RN:
• 851783-12-5

• Formula:
• C25H27N3O4S2

• InChI:
• InChI=1S/C25H27N3O4S2/c1-4-33(29,30)27-21-10-7-9-20(16-21)24-17-25(23-11-6-5-8-19(23)3)28(26-24)34(31,32)22-14-12-18(2)13-15-22/h5-16,25,27H,4,17H2,1-3H3

• InChIKey:
• WCANLRWHUATHNH-UHFFFAOYSA-N

• N-(3-(5-(o-tolyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C25H27N3O4S2 and its molecular weight is 497.6 g/mol. The purity is usually 95%.

Bicyclo[2.2.2]oct-5-ene-2-carboxaldehyde, 2-methyl-, (1R,2S,4R)-rel- (9CI)

• CAS RN:
• 123483-12-5

• Formula:
• C10H14O

• InChI:
• InChI=1S/C10H14O/c1-10(7-11)6-8-2-4-9(10)5-3-8/h2,4,7-9H,3,5-6H2,1H3/t8-,9+,10-/m0/s1

• InChIKey:
• CKRQZBVTOBNMOI-AEJSXWLSSA-N

• Bicyclo[2.2.2]oct-5-ene-2-carboxaldehyde, 2-methyl-, (1R,2S,4R)-rel- (9CI), also known as Bicyclo[2.2.2]oct-5-ene-2-carboxaldehyde, 2-methyl-, (1R,2S,4R)-rel- (9CI), is a useful research compound. Its molecular formula is C10H14O and its molecular weight is 150.221. The purity is usually 95%.

2,4-Dichloro-4'-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898783-12-5

• Formula:
• C18H17Cl2NOS

• InChI:
• InChI=1S/C18H17Cl2NOS/c19-15-5-6-16(17(20)11-15)18(22)14-3-1-13(2-4-14)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2

• InChIKey:
• NHKIDFQMVLTUDT-UHFFFAOYSA-N

• 2,4-Dichloro-4'-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17Cl2NOS and its molecular weight is 366.3 g/mol. The purity is usually 95%.

2-(((4,6-Dimethylpyrimidin-2-YL)amino)ethylidene)indane-1,3-dione

In Stock

• CAS RN:
• 1022583-12-5

• Formula:
• C17H15N3O2

• InChI:
• InChI=1S/C17H15N3O2/c1-9-8-10(2)19-17(18-9)20-11(3)14-15(21)12-6-4-5-7-13(12)16(14)22/h4-8,21H,1-3H3

• InChIKey:
• QZELBYWEIYRUPS-UHFFFAOYSA-N

• 2-(((4,6-Dimethylpyrimidin-2-YL)amino)ethylidene)indane-1,3-dione is a useful research compound. Its molecular formula is C17H15N3O2 and its molecular weight is 293.326. The purity is usually 95%.

1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(4-sulfamoylbenzyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1797283-12-5

• Formula:
• C19H22N8O3S

• InChI:
• InChI=1S/C19H22N8O3S/c20-31(29,30)16-3-1-14(2-4-16)11-22-19(28)15-7-9-26(10-8-15)17-5-6-18(25-24-17)27-13-21-12-23-27/h1-6,12-13,15H,7-11H2,(H,22,28)(H2,20,29,30)

• InChIKey:
• CKQXGSTWFIXNCO-UHFFFAOYSA-N

• 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(4-sulfamoylbenzyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H22N8O3S and its molecular weight is 442.5. The purity is usually 95%.

Tert-butyl 2-amino-2-(3,5-dichlorophenyl)propanoate

Usually In Stock

• CAS RN:
• 2248283-12-5

• Formula:
• C13H17Cl2NO2

• InChI:
• InChI=1S/C13H17Cl2NO2/c1-12(2,3)18-11(17)13(4,16)8-5-9(14)7-10(15)6-8/h5-7H,16H2,1-4H3

• InChIKey:
• VSNKXGBPIKAJMG-UHFFFAOYSA-N

• Tert-butyl 2-amino-2-(3,5-dichlorophenyl)propanoate is a useful research compound. Its molecular formula is C13H17Cl2NO2 and its molecular weight is 290.18. The purity is usually 95%.

2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6,7-dihydro-3H-cyclopenta[d]pyrimidin-4(5H)-one

In Stock

• CAS RN:
• 1823183-12-5

• Formula:
• C13H9ClF3N3O

• InChI:
• InChI=1S/C13H9ClF3N3O/c14-8-4-6(13(15,16)17)5-18-10(8)11-19-9-3-1-2-7(9)12(21)20-11/h4-5H,1-3H2,(H,19,20,21)

• InChIKey:
• GOYOIOXLLBIAHY-UHFFFAOYSA-N

• 2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6,7-dihydro-3H-cyclopenta[d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C13H9ClF3N3O and its molecular weight is 315.68 g/mol. The purity is usually 95%.